Cas no 2764581-61-3 (2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde)

• Product Name: 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde
• CAS No: 2764581-61-3
• MF: C₈H₅ClFNO₂
• MW: 201.582204580307
• CID: 5559484
• PubChem ID: 165996027
• Update Time: 2025-06-08

2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-26664150
• 2-chloro-4-fluoro-3-[(hydroxyimino)methyl]benzaldehyde
• 2764581-61-3
• 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde

• Inchi： 1S/C8H5ClFNO2/c9-8-5(4-12)1-2-7(10)6(8)3-11-13/h1-4,13H/b11-3+
• InChI Key： LRNFNFCWGDXKRZ-QDEBKDIKSA-N
• SMILES： ClC1C(C=O)=CC=C(C=1/C=N/O)F

Computed Properties

• Exact Mass: 200.9992843g/mol
• Monoisotopic Mass: 200.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde

Comprehensive Overview of 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde (CAS No. 2764581-61-3)

2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde (CAS No. 2764581-61-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro, fluoro, and hydroxyimino functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel bioactive molecules, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde features a benzaldehyde backbone substituted with chloro and fluoro atoms at the 2 and 4 positions, respectively, along with a hydroxyimino group at the 3 position. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with other molecules. The presence of these functional groups also makes the compound a valuable building block for the synthesis of more complex structures, particularly in the fields of medicinal chemistry and material science.

One of the key reasons for the growing interest in CAS No. 2764581-61-3 is its potential role in the development of new antimicrobial agents and herbicides. With the rise of antibiotic resistance and the need for sustainable agricultural solutions, researchers are actively investigating compounds like 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde for their bioactive properties. Recent studies have highlighted its ability to inhibit specific enzymatic pathways, making it a promising candidate for further exploration in drug discovery and crop protection.

In addition to its biological applications, 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde is also being studied for its potential use in organic electronics and catalysis. The compound's ability to form stable complexes with transition metals has opened new avenues for its use in catalytic reactions, particularly in cross-coupling reactions that are essential for the synthesis of complex organic molecules. Furthermore, its electronic properties make it a candidate for use in the development of organic semiconductors, which are increasingly important in the field of flexible electronics and renewable energy technologies.

The synthesis of 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde typically involves multi-step organic reactions, including halogenation, formylation, and oximation. These processes require precise control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as the use of microwave-assisted synthesis and flow chemistry, have improved the efficiency of producing this compound, making it more accessible for research and industrial applications. These innovations align with the broader trend toward sustainable and efficient chemical synthesis, which is a major focus in modern chemistry.

From a regulatory perspective, CAS No. 2764581-61-3 is not classified as a hazardous substance under current global chemical regulations. However, as with all chemical compounds, proper handling and storage procedures should be followed to ensure safety. The compound's stability and compatibility with common solvents make it relatively easy to work with in laboratory settings, further enhancing its appeal as a research tool.

Looking ahead, the future of 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde appears promising, with ongoing research exploring its potential in diverse fields. As the demand for innovative solutions in healthcare, agriculture, and technology continues to grow, compounds like this will likely play an increasingly important role. For researchers and industry professionals, staying informed about the latest developments related to CAS No. 2764581-61-3 is essential for leveraging its full potential.

In conclusion, 2-chloro-4-fluoro-3-(hydroxyimino)methylbenzaldehyde (CAS No. 2764581-61-3) is a multifaceted compound with significant applications in modern chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthetic and applied research. As scientific advancements continue to uncover new possibilities for this compound, its relevance in addressing contemporary challenges in health, agriculture, and technology is expected to grow.